Cas no 2228456-14-0 (2,2,2-trifluoro-1-(6-methoxy-5-methylpyridin-3-yl)ethan-1-ol)

• Product Name: 2,2,2-trifluoro-1-(6-methoxy-5-methylpyridin-3-yl)ethan-1-ol
• CAS No: 2228456-14-0
• MF: C₉H₁₀F₃NO₂
• MW: 221.176413059235
• CID: 6009756
• PubChem ID: 165655112
• Update Time: 2025-05-23

2,2,2-trifluoro-1-(6-methoxy-5-methylpyridin-3-yl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2,2,2-trifluoro-1-(6-methoxy-5-methylpyridin-3-yl)ethan-1-ol
• EN300-1951890
• 2228456-14-0

• Inchi： 1S/C9H10F3NO2/c1-5-3-6(4-13-8(5)15-2)7(14)9(10,11)12/h3-4,7,14H,1-2H3
• InChI Key： VPKNJWIXNNHMEL-UHFFFAOYSA-N
• SMILES： FC(C(C1C=NC(=C(C)C=1)OC)O)(F)F

Computed Properties

• Exact Mass: 221.06636305g/mol
• Monoisotopic Mass: 221.06636305g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 42.4Ų

Additional information on 2,2,2-trifluoro-1-(6-methoxy-5-methylpyridin-3-yl)ethan-1-ol

Introduction to 2,2,2-trifluoro-1-(6-methoxy-5-methylpyridin-3-yl)ethan-1-ol (CAS No. 2228456-14-0)

2,2,2-trifluoro-1-(6-methoxy-5-methylpyridin-3-yl)ethan-1-ol, identified by the CAS number 2228456-14-0, is a fluorinated pyridine derivative that has garnered significant attention in the field of pharmaceutical and chemical research. This compound belongs to a class of molecules that exhibit unique structural and electronic properties, making it a promising candidate for various applications in medicinal chemistry and material science. The presence of both fluorine and pyridine moieties in its structure imparts distinct physicochemical characteristics, which are highly relevant for drug design and development.

The molecular structure of 2,2,2-trifluoro-1-(6-methoxy-5-methylpyridin-3-yl)ethan-1-ol consists of a central ethyl chain substituted with a trifluoromethyl group at the second carbon atom. The pyridine ring is further functionalized with a methoxy group at the sixth position and a methyl group at the fifth position. This specific arrangement of substituents contributes to the compound's reactivity and potential biological activity. The trifluoromethyl group, in particular, is known for its ability to modulate metabolic stability and lipophilicity, which are critical factors in drug optimization.

In recent years, there has been a growing interest in fluorinated compounds due to their enhanced pharmacokinetic properties. The fluorine atom's high electronegativity leads to increased metabolic stability and improved binding affinity to biological targets. This has made fluorinated molecules valuable tools in the development of novel therapeutic agents. The pyridine ring, on the other hand, is a common pharmacophore found in many bioactive compounds. Its ability to form hydrogen bonds and interact with aromatic residues in proteins makes it an ideal scaffold for drug design.

One of the most compelling aspects of 2,2,2-trifluoro-1-(6-methoxy-5-methylpyridin-3-yl)ethan-1-ol is its potential as a building block for more complex molecules. The combination of the methoxy and methyl groups on the pyridine ring provides opportunities for further derivatization, allowing chemists to explore a wide range of biological activities. For instance, such modifications can influence receptor binding affinity, cell permeability, and overall drug efficacy.

Recent studies have highlighted the importance of fluorinated pyridines in the development of antiviral and anticancer agents. The electron-withdrawing nature of fluorine can enhance the potency of these compounds by improving their interactions with target enzymes or receptors. Additionally, the presence of oxygen-containing groups like the methoxy moiety can further modulate pharmacological properties by participating in hydrogen bonding interactions.

The synthesis of 2,2,2-trifluoro-1-(6-methoxy-5-methylpyridin-3-yl)ethan-1-ol involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include nucleophilic substitution reactions, cross-coupling reactions, and functional group transformations. Advanced techniques such as flow chemistry have also been explored to improve reaction efficiency and scalability.

In terms of applications, this compound has shown promise in several areas. In medicinal chemistry, it serves as a precursor for more complex drug candidates that target various diseases. Its structural features make it particularly suitable for developing inhibitors of enzymes involved in metabolic pathways or receptors implicated in neurological disorders. Furthermore, its electronic properties make it a valuable component in materials science applications, such as organic electronics and liquid crystals.

The chemical stability of 2,2,2-trifluoro-1-(6-methoxy-5-methylpyridin-3-yl)ethan-1-ol is another area of interest. The trifluoromethyl group enhances resistance to hydrolysis and oxidation compared to its hydrogenated counterpart. This stability is crucial for ensuring that the compound remains active during storage and administration. Additionally, its solubility profile can be tailored through structural modifications to improve bioavailability.

As research continues to evolve, new methodologies for studying fluorinated compounds are being developed. Techniques such as NMR spectroscopy, mass spectrometry, and computational modeling are essential for understanding their behavior at both molecular and cellular levels. These tools allow researchers to predict how modifications will affect biological activity and optimize drug-like properties.

The future prospects for 2,2,2-trifluoro-1-(6-methoxy-5-methylpyridin-3-ylolethanone)-14-OH (CAS No 2228456140) are vast. With ongoing advancements in synthetic chemistry and computational biology, scientists are better positioned than ever before to harness its potential. Whether it emerges as a lead compound or an intermediate in larger synthetic schemes remains to be seen; however one thing is certain: this versatile molecule will continue to play an important role in scientific discovery.